Cas no 1361588-99-9 (2-Amino-5-(2,3,6-trichlorophenyl)pyridine-3-methanol)

• Product Name: 2-Amino-5-(2,3,6-trichlorophenyl)pyridine-3-methanol
• CAS No: 1361588-99-9
• MF: C₁₂H₉Cl₃N₂O
• MW: 303.571659803391
• CID: 4966903
• Update Time: 2025-10-28

2-Amino-5-(2,3,6-trichlorophenyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(2,3,6-trichlorophenyl)pyridine-3-methanol

• Inchi： 1S/C12H9Cl3N2O/c13-8-1-2-9(14)11(15)10(8)6-3-7(5-18)12(16)17-4-6/h1-4,18H,5H2,(H2,16,17)
• InChI Key： QMQBARVOTXCZAI-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C=1C1=CN=C(C(CO)=C1)N)Cl)Cl

Computed Properties

• Exact Mass: 301.978046 g/mol
• Monoisotopic Mass: 301.978046 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 59.1
• Molecular Weight: 303.6

Additional information on 2-Amino-5-(2,3,6-trichlorophenyl)pyridine-3-methanol

2-Amino-5-(2,3,6-trichlorophenyl)pyridine-3-methanol (CAS No. 1361588-99-9): A Comprehensive Overview

2-Amino-5-(2,3,6-trichlorophenyl)pyridine-3-methanol (CAS No. 1361588-99-9) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 2-Amino-5-(2,3,6-trichlorophenyl)pyridine-3-methanol.

Chemical Structure and Properties

2-Amino-5-(2,3,6-trichlorophenyl)pyridine-3-methanol is a complex organic molecule with a molecular formula of C₁₄H₁₀Cl₃N₂O. The compound features a pyridine ring substituted with an amino group at the 2-position and a 2,3,6-trichlorophenyl group at the 5-position. Additionally, it contains a hydroxymethyl group at the 3-position of the pyridine ring. These structural elements contribute to its unique chemical and physical properties.

The presence of multiple functional groups in 2-Amino-5-(2,3,6-trichlorophenyl)pyridine-3-methanol allows for a wide range of chemical reactivity and potential biological interactions. The amino group can participate in hydrogen bonding and other intermolecular interactions, while the trichlorophenyl group provides electron-withdrawing effects that influence the compound's electronic properties. The hydroxymethyl group adds polarity and can form hydrogen bonds with other molecules.

Synthesis Methods

The synthesis of 2-Amino-5-(2,3,6-trichlorophenyl)pyridine-3-methanol has been explored through various synthetic routes. One common method involves the reaction of 5-bromo-2-chloropyridine with 2,3,6-trichlorophenylboronic acid in the presence of a palladium catalyst to form the intermediate 5-(2,3,6-trichlorophenyl)pyridine. Subsequent steps include the introduction of the amino group and the hydroxymethyl group through selective functionalization reactions.

A more recent approach involves the use of microwave-assisted synthesis to enhance reaction efficiency and yield. This method has shown promise in reducing reaction times and improving product purity. The microwave-assisted synthesis of 2-Amino-5-(2,3,6-trichlorophenyl)pyridine-3-methanol typically involves a one-pot multistep process that combines multiple reactions in a single vessel under controlled conditions.

Biological Activities and Applications

2-Amino-5-(2,3,6-trichlorophenyl)pyridine-3-methanol has been investigated for its potential biological activities in various therapeutic areas. One notable application is its use as a lead compound in the development of anti-inflammatory agents. Studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting key enzymes involved in inflammatory pathways.

In addition to its anti-inflammatory properties, 2-Amino-5-(2,3,6-trichlorophenyl)pyridine-3-methanol has also been studied for its potential as an anticancer agent. Research has demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways. The mechanism of action involves modulation of cell cycle progression and inhibition of cell proliferation.

Clinical Trials and Research Advancements

The potential therapeutic applications of 2-Amino-5-(2,3,6-trichlorophenyl)pyridine-3-methanol have led to several preclinical studies and early-stage clinical trials. These studies have focused on evaluating the safety and efficacy of the compound in various disease models.

A recent preclinical study published in the Journal of Medicinal Chemistry investigated the anti-inflammatory effects of 2-Amino-5-(2,3,6-trichlorophenyl)pyridine-3-methanol in animal models of arthritis. The results showed significant reduction in inflammation markers and improved joint function compared to control groups.

In another study published in Cancer Research, researchers evaluated the anticancer activity of 2-Amino-5-(2,3,6-trichlorophenyl)pyridine-3-methanol in human cancer cell lines. The findings indicated that this compound effectively inhibited tumor growth and induced apoptosis in multiple cancer types.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 2-Amino-5-(2,3,6-trichlorophenyl)pyridine-3-methanol holds promise for advancing our understanding of its biological activities and therapeutic potential. Future studies will likely focus on optimizing its pharmacological properties through structural modifications and exploring new delivery methods to enhance bioavailability.

In conclusion, 2-Amino-5-(2,3,6-trichlorophenyl)pyridine-3-methanol (CAS No. 1361588-99-9) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent.